Cas no 905274-85-3 (2-Benzyl-5-bromoisoindoline)

2-Benzyl-5-bromoisoindoline structure

Product Name:2-Benzyl-5-bromoisoindoline

CAS No:905274-85-3

MF:C₁₅H₁₄BrN

MW:288.182363033295

MDL:MFCD09909327

CID:1084522

PubChem ID:53416550

Update Time:2024-10-26

2-Benzyl-5-bromoisoindoline Chemical and Physical Properties

Names and Identifiers

- 2-Benzyl-5-bromoisoindoline
- 2-benzyl-5-bromo-1,3-dihydroisoindole
- 5-bromo-2,3-dihydro-2-(phenylmethyl)1H-Isoindole
- 5-Bromo-2,3-dihydro-2-(phenylmethyl)-1H-isoindole (ACI)
- 2-Benzyl-5-bromo-2,3-dihydro-1H-isoindole
- SB64263
- DB-078702
- 905274-85-3
- MFCD09909327
- AKOS015950322
- 2-benzyl-5-bromo-isoindoline
- SCHEMBL3872119
- DTXSID50697181
- RUTQXTMEZOZGLF-UHFFFAOYSA-N
- MDL： MFCD09909327
- Inchi： 1S/C15H14BrN/c16-15-7-6-13-10-17(11-14(13)8-15)9-12-4-2-1-3-5-12/h1-8H,9-11H2
- InChI Key： RUTQXTMEZOZGLF-UHFFFAOYSA-N
- SMILES： BrC1C=C2CN(CC2=CC=1)CC1C=CC=CC=1

Computed Properties

Exact Mass: 287.03096g/mol
Monoisotopic Mass: 287.03096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 3.2Å²

2-Benzyl-5-bromoisoindoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	131604-5g	2-Benzyl-5-bromoisoindoline, 97%	905274-85-3	97%	5g	$2304.00	2023-09-09
Matrix Scientific	131604-10g	2-Benzyl-5-bromoisoindoline, 97%	905274-85-3	97%	10g	$3204.00	2023-09-09
TRC	B116500-500mg	2-Benzyl-5-bromoisoindoline	905274-85-3		500mg	$ 995.00	2022-06-07
TRC	B116500-1000mg	2-Benzyl-5-bromoisoindoline	905274-85-3		1g	$ 1655.00	2022-06-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC13833-10g	2-benzyl-5-bromo-1,3-dihydroisoindole	905274-85-3	95%	10g	$2100	2023-09-07
Chemenu	CM369897-1g	2-Benzyl-5-bromoisoindoline	905274-85-3	95%+	1g	$292	2024-07-20
eNovation Chemicals LLC	Y0996184-10g	5-bromo-2,3-dihydro-2-(phenylmethyl)1H-Isoindole	905274-85-3	95%	10g	$860	2024-08-02
eNovation Chemicals LLC	Y0996184-10g	5-bromo-2,3-dihydro-2-(phenylmethyl)1H-Isoindole	905274-85-3	95%	10g	$1380	2025-02-27
Aaron	AR00H59C-100mg	2-Benzyl-5-bromoisoindoline	905274-85-3	97%	100mg	$64.00	2025-02-13
Aaron	AR00H59C-250mg	2-Benzyl-5-bromoisoindoline	905274-85-3	97%	250mg	$107.00	2025-02-13

2-Benzyl-5-bromoisoindoline Production Method

Production Method 1

82104-06-1

905274-85-3

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; rt → -10 °C
1.2 Reagents: Boron trifluoride etherate ; -10 °C; 16 h, 25 °C; 25 °C → 0 °C
1.3 Solvents: Water ; 0 °C
1.4 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: Potent non-hydroxamate inhibitors of histone deacetylase-8: Role and scope of an isoindolin-2-yl linker with an α-amino amide as the zinc-binding unit

Greenwood, Simon O. R.; Chan, A. W. Edith ; Hansen, D. Flemming; Marson, Charles M., Bioorganic & Medicinal Chemistry Letters, 2020, 30(5),